FOY 251-d4

Bioanalysis LC-MS Stable Isotope Labeling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H19N3O7S
Molecular Weight 413.4 g/mol
Cat. No. B15554671
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Technical Parameters


Basic Identity
Product NameFOY 251-d4
Molecular FormulaC17H19N3O7S
Molecular Weight413.4 g/mol
Structural Identifiers
InChIInChI=1S/C16H15N3O4.CH4O3S/c17-16(18)19-12-5-3-11(4-6-12)15(22)23-13-7-1-10(2-8-13)9-14(20)21;1-5(2,3)4/h1-8H,9H2,(H,20,21)(H4,17,18,19);1H3,(H,2,3,4)/i3D,4D,5D,6D;
InChIKeyJXMOPIDYHUYOED-HGSONKNXSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

FOY 251-d4: Deuterated Serine Protease Inhibitor Metabolite for Quantitative Bioanalysis


FOY 251-d4 is a deuterium-labeled analog of FOY 251 , the active anti-proteolytic metabolite of the prodrug camostat mesylate . FOY 251 functions as a trypsin-like serine protease inhibitor with reported activity against transmembrane serine protease 2 (TMPRSS2), a host cell factor essential for SARS-CoV-2 viral entry . The compound is supplied as a stable isotope-labeled internal standard specifically intended for quantitative analysis via LC-MS, GC-MS, or NMR-based methods in pharmacokinetic and bioanalytical workflows .

Product Type Stable isotope-labeled internal standard (SIL-IS)
Label Deuterated (d4) FOY-251 analog
Intended Use Quantitative LC-MS/GC-MS bioanalysis
Research Context Protease inhibitor metabolite studies; camostat prodrug PK

FOY 251-d4 Selection Rationale: Why Unlabeled FOY-251 is an Unsuitable Surrogate for LC-MS Quantitation


Direct substitution of FOY 251-d4 with its unlabeled counterpart, FOY-251, is not analytically viable for quantitative mass spectrometry applications. Unlabeled FOY-251 is chemically identical to the endogenous or dosed analyte, precluding its use as an internal standard due to the impossibility of chromatographic or mass spectrometric differentiation. FOY 251-d4, in contrast, exhibits a distinct molecular ion signature (M+4 Da) while maintaining near-identical physicochemical properties—including solubility, extraction recovery, and ionization efficiency—to the native analyte [1]. This structural mimicry, combined with a resolvable mass shift, enables precise compensation for matrix effects, ion suppression, and sample preparation variability, which is the fundamental requirement for a stable isotope-labeled internal standard (SIL-IS) [1].

Target: FOY 251-d4
M+4 Da mass shift enables distinct detection channels and matrix effect correction.
Substitute: Unlabeled FOY-251
Indistinguishable from endogenous analyte; cannot serve as internal standard.
Target
Near-identical physicochemical properties ensure consistent extraction recovery and ionization.
Substitute
No isotopic shift; unable to compensate for ion suppression or sample preparation variability.

FOY 251-d4 Quantitative Differentiation: Mass Shift, Isotopic Purity, and Analytical Specifications


Mass Spectrometric Resolution: Quantifiable M+4 Da Shift vs. Unlabeled FOY-251

FOY 251-d4 incorporates four deuterium atoms, resulting in a molecular weight of 413.44 g/mol, which is 4.03 Da greater than the unlabeled FOY-251 (409.41 g/mol) . This mass differential is the foundational requirement for use as a stable isotope-labeled internal standard (SIL-IS) in LC-MS/MS, enabling distinct m/z detection channels for the analyte and internal standard .

Mass Shift
Head-to-head
+4.03 Da
Enables distinct m/z channels for analyte and internal standard
Eliminates signal cross-talk in quantitative assays
Bioanalysis LC-MS Stable Isotope Labeling

Isotopic Enrichment Specification: Minimum 95% D4 Incorporation Ensures Quantitation Linearity

Commercial specifications for FOY 251-d4 include a stated isotopic purity of ≥95% (D4 incorporation) . This value directly impacts the upper limit of quantification and the accuracy of isotope dilution calculations. In contrast, the unlabeled FOY-251 is supplied with a chemical purity specification (typically ≥98% by HPLC) but lacks any isotopologue composition data, as it contains the natural abundance isotopic distribution .

Isotopic Purity
Specification review
≥95% D4
Reduces systematic bias in isotope dilution calculations
Unlabeled compound has natural abundance only
Isotopic Purity Quantitation QC Release

Intended Application Classification: Validated Internal Standard vs. Bioactive Probe

FOY 251-d4 is explicitly designated and formulated for use as an internal standard in quantitative analytical workflows (NMR, GC-MS, LC-MS) [1]. Unlabeled FOY-251 is supplied as a bioactive small molecule or analytical reference standard intended for in vitro or in vivo pharmacological studies, not for use as a quantitative internal standard .

Designation
Class-level
Internal Standard vs Bioactive Probe
Procurement ensures analytical QC parameters for method validation
Vendor product categorization differs; verify CoA
Analytical Chemistry Method Validation Internal Standard

Storage Condition Specifications: Differentiated Stability Protocols for Deuterated Analogs

Recommended storage conditions for FOY 251-d4 are specified as -20°C , whereas some unlabeled FOY-251 preparations are stable at 2-8°C . While both compounds are solids, the stricter temperature recommendation for the deuterated analog may reflect considerations for minimizing potential deuterium-hydrogen back-exchange in solution or mitigating the higher cost of degradation.

Storage
Class-level
-20°C recommended
Maintains isotopic integrity for reliable quantitation
Unlabeled FOY-251 may be stored at 2–8°C
Stability Storage Deuterium Exchange

FOY 251-d4 Application Scenarios: Targeted Use Cases for Quantitative Bioanalysis


LC-MS/MS Quantification of FOY-251 in Pharmacokinetic Studies

FOY 251-d4 is optimally deployed as a stable isotope-labeled internal standard (SIL-IS) in validated LC-MS/MS methods for the absolute quantification of FOY-251 in biological matrices (e.g., plasma, tissue homogenates) [1]. Its +4 Da mass shift enables specific MRM transition monitoring, correcting for matrix effects and extraction variability inherent in bioanalytical workflows.

Method Validation and Calibration Curve Preparation for FOY-251 Assays

The compound is used to prepare calibration standards and quality control (QC) samples in bioanalytical method validation [1]. By spiking known concentrations of FOY 251-d4 into blank matrix, analysts can establish linearity, accuracy, precision, and recovery metrics as required by regulatory guidelines (e.g., FDA, EMA).

Metabolite Identification and Quantification in Camostat Prodrug Studies

In studies evaluating the pharmacokinetics of the prodrug camostat, FOY 251-d4 serves as the specific internal standard for its active metabolite, FOY-251 [1]. This application is critical for establishing exposure-response relationships and for in vitro-in vivo extrapolation (IVIVE) of TMPRSS2 inhibition.

Application
Selection Property
Validation Focus
LC-MS/MS bioanalysis in research matrices
SIL-IS with M+4 mass shift
Matrix effect correction and extraction recovery review
Bioanalytical method validation
Isotopic purity ≥95% for calibration
Linearity, accuracy, precision review
Metabolite quantification in camostat prodrug studies
Specific SIL-IS for FOY-251 metabolite
Exposure-response interpretation and IVIVE context

Technical Documentation Hub

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